Cas no 1261685-56-6 (4-Chloro-2,3-difluoro(trifluoromethoxy)benzene)

• Product Name: 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene
• CAS No: 1261685-56-6
• MF: C₇H₂ClF₅O
• MW: 232.535198688507
• CID: 4969287
• Update Time: 2025-06-14

4-Chloro-2,3-difluoro(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene

• Inchi： 1S/C7H2ClF5O/c8-3-1-2-4(6(10)5(3)9)14-7(11,12)13/h1-2H
• InChI Key： FBZOQKSYPXBJTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene

Comprehensive Overview of 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene (CAS No. 1261685-56-6)

4-Chloro-2,3-difluoro(trifluoromethoxy)benzene (CAS No. 1261685-56-6) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, characterized by a benzene ring substituted with chloro, difluoro, and trifluoromethoxy groups, makes it a versatile intermediate in organic synthesis. The compound's CAS number 1261685-56-6 is often searched by researchers and industry professionals seeking high-purity reagents for specialized applications.

The growing demand for fluorinated compounds in modern chemistry has propelled 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene into the spotlight. Fluorinated aromatic compounds are known for their enhanced stability, lipophilicity, and bioavailability, making them indispensable in drug discovery and development. Recent trends in green chemistry and sustainable synthesis have also increased interest in efficient methods for producing such compounds with minimal environmental impact.

One of the most frequently asked questions about CAS No. 1261685-56-6 revolves around its synthetic routes. The compound can be prepared through multi-step reactions involving halogen exchange, electrophilic aromatic substitution, and oxidative fluorination. Advanced techniques such as continuous flow chemistry and catalyzed fluorination have been explored to improve yield and selectivity. These innovations align with the industry's shift toward process intensification and cost-effective manufacturing.

In pharmaceutical research, 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene serves as a key building block for bioactive molecules. Its structural motifs are found in compounds targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial drugs. The trifluoromethoxy group, in particular, is prized for its ability to modulate metabolic stability and membrane permeability—a hot topic in medicinal chemistry optimization.

The agrochemical sector also benefits from this compound's properties. Fluorinated benzene derivatives are widely used in the development of crop protection agents and herbicides. Researchers are investigating CAS No. 1261685-56-6 as a precursor for novel pesticides with improved efficacy and reduced environmental persistence, addressing global concerns about food security and sustainable agriculture.

Material scientists have explored applications of 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene in liquid crystals, organic semiconductors, and high-performance polymers. Its ability to influence electronic properties and thermal stability makes it valuable for next-generation optoelectronic devices and flexible electronics—areas experiencing rapid growth due to demand for wearable technology and energy-efficient displays.

Analytical characterization of CAS No. 1261685-56-6 typically involves GC-MS, NMR spectroscopy, and HPLC purity testing. These methods ensure compliance with stringent quality standards required for research and industrial use. Recent advancements in analytical chemistry, such as hyphenated techniques and AI-assisted spectral analysis, have further refined the compound's characterization protocols.

Storage and handling of 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene require standard precautions for fluorinated organics. It should be kept in airtight containers under inert atmosphere to prevent degradation. While not classified as hazardous under normal conditions, proper laboratory safety practices must be followed, including the use of personal protective equipment (PPE)—a subject of increasing importance in occupational health discussions.

The commercial availability of CAS No. 1261685-56-6 has expanded with the rise of specialty chemical suppliers catering to niche markets. Procurement strategies often emphasize supply chain resilience and batch-to-batch consistency, reflecting broader industry priorities in quality management and regulatory compliance.

Future research directions for this compound may explore its potential in catalysis, metal-organic frameworks (MOFs), and bioconjugation chemistry. As the scientific community continues to investigate structure-activity relationships in fluorinated compounds, 4-Chloro-2,3-difluoro(trifluoromethoxy)benzene will likely remain a compound of significant interest across multiple disciplines.